87-28-5

2-Hydroxyethyl salicylate

In Stock

• CAS RN:
• 87-28-5

• Formula:
• C₉H₁₀O₄

• InChI:
• InChI=1S/C9H10O4/c10-5-6-13-9(12)7-3-1-2-4-8(7)11/h1-4,10-11H,5-6H2

• InChIKey:
• LVYLCBNXHHHPSB-UHFFFAOYSA-N

• 2-hydroxyethyl salicylate is a benzoate ester obtained by the formal condensation of carboxy group of salicylic acid with one of the hydroxy groups of ethylene glycol It is a member of phenols, a primary alcohol and a member of salicylates. It derives from an ethylene glycol and a salicylic acid.
  Glycol salicylate, also known as 2-hydroxyethyl salicylate, is a benzoate ester formed from the condensation of the carboxy group of salicylic acid with one of the hydroxy groups of ethylene glycol. It is found as an active ingredient and topical analgesic in patches used to provide relief for mild to moderate muscle and joint pain. This drug belongs to the salicylate group of drugs, which are used as analgesic agents for the treatment of mild to moderate pain. Glycol salicylate (GS), composed of salicylic acid (SA) and ethylene glycol, is a non-steroidal anti-inflammatory drug...

2-[(Dimethylamino)methyl]-3,5-dimethylphenol

In Stock

• CAS RN:
• 63487-28-5

• Formula:
• C11H17NO

• InChI:
• InChI=1S/C11H17NO/c1-8-5-9(2)10(7-12(3)4)11(13)6-8/h5-6,13H,7H2,1-4H3

• InChIKey:
• MCISBWLLFRYDHR-UHFFFAOYSA-N

• 2-[(Dimethylamino)methyl]-3,5-dimethylphenol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.

4,6-Diamino-2-methylpyrimidine-5-carbonitrile

In Stock

• CAS RN:
• 76587-28-5

• Formula:
• C6H7N5

• InChI:
• InChI=1S/C6H7N5/c1-3-10-5(8)4(2-7)6(9)11-3/h1H3,(H4,8,9,10,11)

• InChIKey:
• AOOIPJVCCZPHBP-UHFFFAOYSA-N

• 4,6-Diamino-2-methylpyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C6H7N5 and its molecular weight is 149.15 g/mol. The purity is usually 95%.

Propanoic acid, 3-bromo-, trimethylsilyl ester

• CAS RN:
• 18187-28-5

• Formula:
• C6H13BrO2Si

• InChI:
• InChI=1S/C6H13BrO2Si/c1-10(2,3)9-6(8)4-5-7/h4-5H2,1-3H3

• InChIKey:
• BYKZICCNYNIYTR-UHFFFAOYSA-N

• Propanoic acid, 3-bromo-, trimethylsilyl ester, also known as Propanoic acid, 3-bromo-, trimethylsilyl ester, is a useful research compound. Its molecular formula is C6H13BrO2Si and its molecular weight is 225.16 g/mol. The purity is usually 95%.

1,2-Benzenedimethanesulfonic acid disodium salt

In Stock

• CAS RN:
• 97187-28-5

• Formula:
• C8H8Na2O6S2

• InChI:
• InChI=1S/C8H10O6S2.2Na/c9-15(10,11)5-7-3-1-2-4-8(7)6-16(12,13)14;;/h1-4H,5-6H2,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2

• InChIKey:
• SCZLTDILCDHJKK-UHFFFAOYSA-L

• 1,2-Benzenedimethanesulfonic acid disodium salt is a useful research compound. Its molecular formula is C8H8Na2O6S2 and its molecular weight is 310.3 g/mol. The purity is usually 95%.

1-(Hydroxymethyl)cyclohexane-1-carboxylic acid

In Stock

• CAS RN:
• 55987-28-5

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c9-6-8(7(10)11)4-2-1-3-5-8/h9H,1-6H2,(H,10,11)

• InChIKey:
• NROWDOFTCDMQSU-UHFFFAOYSA-N

• 1-(Hydroxymethyl)cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.

N-Desferriferrichrome

In Stock

• CAS RN:
• 34787-28-5

• Formula:
• C27H45N9O12

• InChI:
• InChI=1S/C27H45N9O12/c1-16(37)34(46)10-4-7-19-25(43)30-14-23(41)28-13-22(40)29-15-24(42)31-20(8-5-11-35(47)17(2)38)26(44)33-21(27(45)32-19)9-6-12-36(48)18(3)39/h19-21,46-48H,4-15H2,1-3H3,(H,28,41)(H,29,40)(H,30,43)(H,31,42)(H,32,45)(H,33,44)/t19-,20-,21-/m0/s1

• InChIKey:
• ZFDAUYPBCXMSBF-ACRUOGEOSA-N

• Ferrichrome is a hydroxamate siderophore produced by various fungi, including U. sphaerogena, that facilitates iron chelation and uptake by these organisms. It can be utilized as a heterologous siderophore by bacteria, including P. aeruginosa and V. parahaemolyticus. Ferrichrome (0.8 μM) inhibits proliferation of murine spleen mononuclear cells induced by concanavalin A and reduces the number of concanavalin A-stimulated CD4+ T cells expressing the IL-2 receptor. It also inhibits heme-catalyzed oxidation of LDL by hydrogen peroxide in a concentration-dependent manner.
  Deferrichrome is a homodetic cyclic peptide composed from two units of three glycyl and three N-acetyl-N-hydroxy-L-ornithyl residues. It has a role as a siderophore. It is a homodetic cyclic peptide and a macrocycle.
  

Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate

In Stock

• CAS RN:
• 220287-28-5

• Formula:
• C13H10Cl2N2O2

• InChI:
• InChI=1S/C13H10Cl2N2O2/c1-2-19-13(18)10-7-11(16-17-12(10)15)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3

• InChIKey:
• WPXPZDHLXDKSKS-UHFFFAOYSA-N

• Ethyl 3-chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate is a useful research compound. Its molecular formula is C13H10Cl2N2O2 and its molecular weight is 297.13 g/mol. The purity is usually 95%.

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-oxochromene-2-carbohydrazide

In Stock

• CAS RN:
• 851987-28-5

• Formula:
• C19H15N3O3S

• InChI:
• InChI=1S/C19H15N3O3S/c1-10-7-11(2)17-16(8-10)26-19(20-17)22-21-18(24)15-9-13(23)12-5-3-4-6-14(12)25-15/h3-9H,1-2H3,(H,20,22)(H,21,24)

• InChIKey:
• ZLJGCTZTGNZTKK-UHFFFAOYSA-N

• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-oxochromene-2-carbohydrazide is a useful research compound. Its molecular formula is C19H15N3O3S and its molecular weight is 365.41. The purity is usually 95%.

3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898787-28-5

• Formula:
• C16H12ClF3O

• InChI:
• InChI=1S/C16H12ClF3O/c17-14-6-1-3-11(9-14)7-8-15(21)12-4-2-5-13(10-12)16(18,19)20/h1-6,9-10H,7-8H2

• InChIKey:
• PNCKRMYKAODNFR-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C16H12ClF3O and its molecular weight is 312.71 g/mol. The purity is usually 95%.

N-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide

In Stock

• CAS RN:
• 872987-28-5

• Formula:
• C22H26FN3O6S

• InChI:
• InChI=1S/C22H26FN3O6S/c1-15-11-17(23)7-8-19(15)33(29,30)26-9-4-10-32-20(26)14-25-22(28)21(27)24-13-16-5-3-6-18(12-16)31-2/h3,5-8,11-12,20H,4,9-10,13-14H2,1-2H3,(H,24,27)(H,25,28)

• InChIKey:
• PDEKLAOAFSUFFI-UHFFFAOYSA-N

• N-{[3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide is a useful research compound. Its molecular formula is C22H26FN3O6S and its molecular weight is 479.5 g/mol. The purity is usually 95%.

N-benzyl-N-ethyl-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide

In Stock

• CAS RN:
• 893987-28-5

• Formula:
• C25H27N3O3

• InChI:
• InChI=1S/C25H27N3O3/c1-2-26(16-19-10-4-3-5-11-19)25(31)24(30)21-17-28(22-13-7-6-12-20(21)22)18-23(29)27-14-8-9-15-27/h3-7,10-13,17H,2,8-9,14-16,18H2,1H3

• InChIKey:
• SDHDQZPCLWACLC-UHFFFAOYSA-N

• N-benzyl-N-ethyl-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.5 g/mol. The purity is usually 95%.

2-Methyl-2-(4-methylpiperazin-1-yl)propanoic acid

In Stock

• CAS RN:
• 898387-28-5

• Formula:
• C9H18N2O2

• InChI:
• InChI=1S/C9H18N2O2/c1-9(2,8(12)13)11-6-4-10(3)5-7-11/h4-7H2,1-3H3,(H,12,13)

• InChIKey:
• GCGUAWOWMZOBMV-UHFFFAOYSA-N

• 2-Methyl-2-(4-methylpiperazin-1-yl)propanoic acid is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.

Methyl 4-(2-methyliminohydrazinyl)benzoate

• CAS RN:
• 152387-28-5

• Formula:
• C9H11N3O2

• InChI:
• InChI=1S/C9H11N3O2/c1-10-12-11-8-5-3-7(4-6-8)9(13)14-2/h3-6H,1-2H3,(H,10,11)

• InChIKey:
• UZLUKIHZUPRHFG-UHFFFAOYSA-N

• Methyl 4-(2-methyliminohydrazinyl)benzoate, also known as Methyl 4-(2-methyliminohydrazinyl)benzoate, is a useful research compound. Its molecular formula is C9H11N3O2 and its molecular weight is 193.2 g/mol. The purity is usually 95%.

1-benzyl-N-(3-fluorophenyl)piperidin-4-amine

In Stock

• CAS RN:
• 131587-28-5

• Formula:
• C18H21FN2

• InChI:
• InChI=1S/C18H21FN2/c19-16-7-4-8-18(13-16)20-17-9-11-21(12-10-17)14-15-5-2-1-3-6-15/h1-8,13,17,20H,9-12,14H2

• InChIKey:
• JYODDJCWJLLETL-UHFFFAOYSA-N

• meta-fluoro 4-ANBP is an analytical reference standard that is structurally similar to known opioids. It is a potential impurity in the synthesis of N-benzyl meta-fluoro norfentanyl. This product is intended for research and forensic applications.
  
  

N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-thiophenecarboxamide

In Stock

• CAS RN:
• 958587-28-5

• Formula:
• C14H17N3O2S2

• InChI:
• InChI=1S/C14H17N3O2S2/c1-14(2,3)17-12(9-7-21(19)8-10(9)16-17)15-13(18)11-5-4-6-20-11/h4-6H,7-8H2,1-3H3,(H,15,18)

• InChIKey:
• WYHNDMBHGRSFMC-UHFFFAOYSA-N

• N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-thiophenecarboxamide is a member of thiophenes and an aromatic amide.

N-(4-Chloro-6-methyl-pyrimidin-2-yl)-cyclohexane-1,4-diamine hydrochloride

In Stock

• CAS RN:
• 1289387-28-5

• Formula:
• C11H18Cl2N4

• InChI:
• InChI=1S/C11H17ClN4.ClH/c1-7-6-10(12)16-11(14-7)15-9-4-2-8(13)3-5-9;/h6,8-9H,2-5,13H2,1H3,(H,14,15,16);1H

• InChIKey:
• WXAFUPXYMGBJHX-UHFFFAOYSA-N

• N-(4-Chloro-6-methyl-pyrimidin-2-yl)-cyclohexane-1,4-diamine hydrochloride is a useful research compound. Its molecular formula is C11H18Cl2N4 and its molecular weight is 277.19 g/mol. The purity is usually 95%.

{2-[4-(Benzyloxy)phenoxy]ethyl}(methyl)amine

In Stock

• CAS RN:
• 1001587-28-5

• Formula:
• C16H19NO2

• InChI:
• InChI=1S/C16H19NO2/c1-17-11-12-18-15-7-9-16(10-8-15)19-13-14-5-3-2-4-6-14/h2-10,17H,11-13H2,1H3

• InChIKey:
• NTSIFAPFMHLCRP-UHFFFAOYSA-N

• {2-[4-(Benzyloxy)phenoxy]ethyl}(methyl)amine is a useful research compound. Its molecular formula is C16H19NO2 and its molecular weight is 257.333. The purity is usually 95%.

5-[(3-Methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid

In Stock

• CAS RN:
• 1174887-28-5

• Formula:
• C12H17NO2S

• InChI:
• InChI=1S/C12H17NO2S/c1-9-3-2-6-13(7-9)8-10-4-5-11(16-10)12(14)15/h4-5,9H,2-3,6-8H2,1H3,(H,14,15)

• InChIKey:
• WKWQQYZEOKAZRA-UHFFFAOYSA-N

• 5-[(3-Methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H17NO2S and its molecular weight is 239.33. The purity is usually 95%.

2-(Bromomethyl)-4'-methyl-1,1'-biphenyl

Usually In Stock

• CAS RN:
• 1108187-28-5

• Formula:
• C14H13B

• InChI:
• InChI=1S/C14H13Br/c1-11-6-8-12(9-7-11)14-5-3-2-4-13(14)10-15/h2-9H,10H2,1H3

• InChIKey:
• ZVASCQYXGAXYDU-UHFFFAOYSA-N

• 2-(Bromomethyl)-4'-methyl-1,1'-biphenyl is a useful research compound. Its molecular formula is C14H13Br and its molecular weight is 261.16 g/mol. The purity is usually 95%.

1-(2,6-Difluoro-4-methoxyphenyl)ethanol

In Stock

• CAS RN:
• 1250487-28-5

• Formula:
• C9H10F2O2

• InChI:
• InChI=1S/C9H10F2O2/c1-5(12)9-7(10)3-6(13-2)4-8(9)11/h3-5,12H,1-2H3

• InChIKey:
• NODBXQQEAUSBBE-UHFFFAOYSA-N

• 1-(2,6-Difluoro-4-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C9H10F2O2 and its molecular weight is 188.17 g/mol. The purity is usually 95%.

1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea

In Stock

• CAS RN:
• 1797887-28-5

• Formula:
• C19H23ClN2O2

• InChI:
• InChI=1S/C19H23ClN2O2/c1-3-19(24-2,16-7-5-4-6-8-16)14-22-18(23)21-13-15-9-11-17(20)12-10-15/h4-12H,3,13-14H2,1-2H3,(H2,21,22,23)

• InChIKey:
• HBXLDVHUMVNUAI-UHFFFAOYSA-N

• 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea is a useful research compound. Its molecular formula is C19H23ClN2O2 and its molecular weight is 346.86. The purity is usually 95%.

Tert-butyl N-[1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methylcarbamate

Usually In Stock

• CAS RN:
• 2379987-28-5

• Formula:
• C17H24N6O2

• InChI:
• InChI=1S/C17H24N6O2/c1-17(2,3)25-16(24)21(4)12-9-22(10-12)14-8-7-13-18-19-15(11-5-6-11)23(13)20-14/h7-8,11-12H,5-6,9-10H2,1-4H3

• InChIKey:
• QZXXQNHOMWFEHN-UHFFFAOYSA-N

• Tert-butyl N-[1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methylcarbamate is a useful research compound. Its molecular formula is C17H24N6O2 and its molecular weight is 344.419. The purity is usually 95%.